VITAMIN F

• CAS RN: 11006-87-4
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: icosa-5,8,11,14-tetraenoic acid
• InChI: InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)
• InChI Key: YZXBAPSDXZZRGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)O

Description

Vitamin F is not a traditional vitamin but a term for two essential fatty acids: alpha-linolenic acid (ALA) and linoleic acid (LA). These are omega-3 and omega-6 fatty acids respectively, which can be found in many plant-based food sources such as oils, nuts, and seeds. Your body needs these fatty acids to function properly, and they play an important role in keeping your body running smoothly.

Molecular Structure Analysis

The molecular structures of ALA and LA, the two components of this compound, are well-established. Both are polyunsaturated fatty acids, with ALA being an omega-3 fatty acid and LA being an omega-6 fatty acid.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple pathways in the body. These fatty acids are involved in various bodily processes, including the regulation of blood pressure, blood clotting, immune system responses, and other major body functions.

Scientific Research Applications

1. Neurotransmitter Metabolism and Aging

Vitamin F, comprising fatty acids, plays a role in neurotransmitter metabolism and may influence degenerative neurological changes associated with aging. This suggests potential research opportunities in neuroscience, nutrition, and aging related to this compound's impact on brain health (Green, 1989).

2. Reproductive Health

Folate, a form of Vitamin B often referred to as this compound, is crucial for reproductive health. Research shows its significant role in preventing pregnancy-induced megaloblastic anemia and neural tube defects, indicating its importance in prenatal care (Tamura & Picciano, 2006).

3. Tissue Engineering and Regenerative Medicine

Folic acid, a synthetic form of folate, is being explored in tissue engineering therapies. Its non-toxicity and stability make it a promising component in regenerative medicine for tissue and organ regeneration (Fernández-Villa et al., 2018).

4. Delivery of Macromolecules in Cells

The endocytosis pathway of the vitamin folate has been leveraged for delivering macromolecules into living cells. This method is significant for potential applications in biology and medicine, including the delivery of antibodies, genes, and enzymes (Leamon & Low, 1991).

5. Cardiovascular Health

Folic acid is being studied for its role in cardiovascular health, particularly its effect on homocysteine levels and endothelial function. This research could have implications for the management of cardiovascular diseases (Tian & Ingwall, 2008).

6. Epigenetic and Genetic Implications

Folate influences epigenetic and gene regulation by impacting DNA synthesis and methylation reactions. This area of research is significant for understanding the broader biological functions of folate, extending beyond its traditional role as a vitamin (Salbaum & Kappen, 2012).

7. One-Carbon Metabolism

Folate and Vitamin B12 are central to one-carbon metabolism, which is essential for DNA synthesis, amino acid homeostasis, and epigenetic regulation. Research in this area focuses on the implications of these vitamins in health and disease, including developmental defects and cognitive function (Lyon et al., 2020).

8. Stroke Recovery

Research on B-vitamins, including folate, highlights their role in stroke recovery. Supplementing with B-vitamins and choline post-stroke has shown improved motor function and neuroplasticity in animal models, suggesting potential applications in stroke rehabilitation (Jadavji et al., 2017).

Mechanism of Action

Target of Action

Vitamin F, also known as essential fatty acids (EFAs), primarily targets the cell membranes throughout the body. It consists of two essential fatty acids: alpha-linolenic acid (ALA), an omega-3 fatty acid, and linoleic acid (LA), an omega-6 fatty acid . These fatty acids are integral to the structure, flexibility, and fluidity of cell membranes .

Biochemical Pathways

It is known that the body can convert ala into eicosapentaenoic acid (epa) and docosahexaenoic acid (dha), which are anti-inflammatory omega-3 fatty acids . This conversion mainly occurs in the liver . These converted fatty acids play crucial roles in human health, including maintaining the structure of cell membranes, producing and storing energy, ensuring normal growth and function of the brain and retina, regulating inflammatory processes, influencing neurotransmitter synthesis and signaling, and preventing chronic diseases .

Pharmacokinetics

It is known that these essential fatty acids must be obtained from the diet as the body cannot synthesize them . Once ingested, they are absorbed and transported to various tissues where they are incorporated into cell membranes and serve various functions .

Result of Action

The action of this compound results in numerous health benefits. It helps maintain a healthy skin barrier, increase hydration, and boost overall skin health and resilience . It also plays a crucial role in normal growth, vision, and brain development . Moreover, it has been associated with reduced inflammation, improved cardiac health, mental health support, and controlled blood sugar .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, dietary intake of foods rich in these essential fatty acids can significantly impact their levels in the body . Furthermore, certain health conditions may alter the metabolism and utilization of these fatty acids. For example, people who follow a vegan diet may need higher ALA amounts to avoid deficiency .